Cas no 2171250-70-5 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid
• CAS No: 2171250-70-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5777318
• PubChem ID: 165558300
• Update Time: 2025-06-08

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2,3-trimethylbutanoic acid
• EN300-1472629
• 2171250-70-5
• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-6-11-18(16-24(31)30-28(4,5)27(2,3)25(32)33)29-26(34)35-17-23-21-14-9-7-12-19(21)20-13-8-10-15-22(20)23/h7-10,12-15,18,23H,6,11,16-17H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)/t18-/m1/s1
• InChI Key： UZPIDWLJJFNCGL-GOSISDBHSA-N
• SMILES： OC(C(C)(C)C(C)(C)NC(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid

Research Brief on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid (CAS: 2171250-70-5)

This research brief provides an in-depth analysis of the latest advancements related to the compound 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid (CAS: 2171250-70-5), a specialized chemical entity with significant potential in the field of chemical biology and pharmaceutical research. The compound, characterized by its unique structural features, has been the subject of recent studies focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the role of this compound as a key intermediate in peptide synthesis, particularly in the development of novel peptide-based therapeutics. Its structural complexity, including the presence of a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trimethylbutanoic acid moiety, makes it a valuable tool in solid-phase peptide synthesis (SPPS). Researchers have optimized its synthesis to improve yield and purity, addressing challenges related to steric hindrance and racemization during peptide coupling reactions.

In addition to its synthetic utility, preliminary studies suggest that 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid may exhibit bioactive properties. For instance, its incorporation into peptide sequences has been shown to enhance stability against enzymatic degradation, a critical factor in the design of peptide drugs. Furthermore, its hydrophobic characteristics contribute to improved membrane permeability, which is advantageous for drug delivery applications.

Ongoing research is exploring the compound's potential in targeted drug delivery systems, particularly in the context of cancer therapy. Its ability to conjugate with therapeutic peptides and facilitate their transport across biological barriers is under investigation. Recent in vitro studies have demonstrated promising results, with enhanced cellular uptake and reduced off-target effects observed in model systems.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid (CAS: 2171250-70-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery, with ongoing studies aimed at unlocking its full therapeutic potential. Future research directions may include in vivo validation of its efficacy and safety, as well as further optimization of its synthetic pathways for large-scale production.